Cas no 2757923-00-3 (7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid)

• Product Name: 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid
• CAS No: 2757923-00-3
• MF: C₂₂H₃₄N₂O₅
• MW: 406.515766620636
• CID: 5665224
• PubChem ID: 165845703
• Update Time: 2025-06-08

7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2757923-00-3
• EN300-27725965
• 7-(7-{[(benzyloxy)carbonyl]amino}heptanamido)heptanoic acid
• 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid

• Inchi： 1S/C22H34N2O5/c25-20(23-16-10-4-2-9-15-21(26)27)14-8-1-3-11-17-24-22(28)29-18-19-12-6-5-7-13-19/h5-7,12-13H,1-4,8-11,14-18H2,(H,23,25)(H,24,28)(H,26,27)
• InChI Key： PATLALKEJBICQB-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCNC(=O)OCC1C=CC=CC=1)NCCCCCCC(=O)O

Computed Properties

• Exact Mass: 406.24677219g/mol
• Monoisotopic Mass: 406.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid

Introduction to 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic Acid (CAS No. 2757923-00-3)

7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid, with the CAS number 2757923-00-3, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various biological applications, making it a subject of intense study and development.

The molecular structure of 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid is characterized by its complex arrangement of functional groups, which includes a benzyloxy carbonyl group and an amide linkage. These features contribute to its unique chemical behavior and biological activity, positioning it as a valuable candidate for further exploration in drug discovery and therapeutic intervention.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structure of 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid suggests potential interactions with key enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. The benzyloxy carbonyl group, in particular, is a well-known protecting group in organic synthesis, often used to shield amino groups during reactions. This property makes 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid a versatile building block for the construction of peptidomimetics and other pharmacologically active agents.

The amide linkage in the molecule also plays a crucial role in its biological activity. Amides are frequently found in natural products and pharmaceuticals due to their stability and ability to interact with biological targets. The presence of an amide group in 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid suggests that it may have the potential to mimic or interfere with the function of endogenous peptides and proteins.

Recent studies have begun to explore the potential applications of this compound in the field of medicinal chemistry. Researchers have been particularly interested in its ability to inhibit specific enzymes that are overexpressed in cancer cells. By targeting these enzymes, 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid could potentially disrupt critical signaling pathways that drive tumor growth and progression.

In addition to its anti-cancer potential, there is evidence suggesting that this compound may also have anti-inflammatory properties. Inflammation is a key factor in the pathogenesis of many chronic diseases, including rheumatoid arthritis and cardiovascular disease. By modulating inflammatory responses, 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid could offer a new therapeutic approach for these conditions.

The synthesis of 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and solution-phase organic synthesis have been employed to construct the desired molecule efficiently.

Ongoing research aims to optimize the synthetic routes for 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid while improving its pharmacological properties. By refining its structure and function, scientists hope to develop more effective derivatives that can be used as lead compounds for drug development.

The use of computational methods has also played a significant role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid interacts with biological targets at the atomic level. These insights can guide the design of new analogs with enhanced activity and selectivity.

In conclusion, 7-(7-{(benzyloxy)carbonylamino}heptanamido)heptanoic acid (CAS No. 2757923-00-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly for applications involving cancer therapy and anti-inflammatory treatments. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.